Cas no 78668-33-4 (3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene)

3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene structure
78668-33-4 structure
Product Name:3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene
CAS No:78668-33-4
MF:C13H23N5
MW:249.355221986771
CID:534143
PubChem ID:11207423
Update Time:2025-04-19

3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene
    • 3,6,9,12,18-pentazabicyclo[12.3.1]octadeca-1(18),14,16-triene
    • 78668-33-4
    • SCHEMBL8235408
    • DTXSID00458789
    • Inchi: 1S/C13H23N5/c1-2-12-10-16-8-6-14-4-5-15-7-9-17-11-13(3-1)18-12/h1-3,14-17H,4-11H2
    • InChI Key: UJPWFBPXKOLBJT-UHFFFAOYSA-N
    • SMILES: N1CCNCC2=CC=CC(CNCCNCC1)=N2

Computed Properties

  • Exact Mass: 249.19534575g/mol
  • Monoisotopic Mass: 249.19534575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 61Ų

3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene Related Literature

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